ML277

• Molecular Formula: C23H25N3O4S2
• Molecular Weight: 471.6 g/mol
• InChI: InChI=1S/C23H25N3O4S2/c1-16-6-12-19(13-7-16)32(28,29)26-14-4-3-5-21(26)22(27)25-23-24-20(15-31-23)17-8-10-18(30-2)11-9-17/h6-13,15,21H,3-5,14H2,1-2H3,(H,24,25,27)/t21-/m1/s1
• InChIKey: OXQNLLVUVDAEHC-OAQYLSRUSA-N

ML277: Selective KCNQ1 Activator

ML277 ((R)-N-(4-(4-methoxyphenyl)thiazol-2-yl)-1-tosylpiperidine-2-carboxamide) is a small-molecule activator of the voltage-gated potassium channel KCNQ1 (Kv7.1) [1]. Identified through a high-throughput screen of over 300,000 compounds, ML277 enhances the slow delayed rectifier potassium current (IKs) critical for cardiac action potential repolarization [1]. It represents the first-in-class potent and selective probe for investigating KCNQ1 channel function, distinct from earlier, non-selective or less potent activators [2].

KCNQ1 (Kv7.1) isoform-selective activation studies

Long QT Syndrome pathway investigation models

Pore-dependent gating mechanism research

• [1] Mattmann ME, Yu H, Lin Z, Xu K, Huang X, Long S, Wu M, McManus OB, Engers DW, Le UM, Li M, Lindsley CW, Hopkins CR. Identification of (R)-N-(4-(4-methoxyphenyl)thiazol-2-yl)-1-tosylpiperidine-2-carboxamide, ML277, as a novel, potent and selective K(v)7.1 (KCNQ1) potassium channel activator. Bioorg Med Chem Lett. 2012 Sep 15;22(18):5936-41. View Source
• [2] Yu H, Lin Z, Mattmann ME, Zou B, Terrenoire C, Zhang H, Wu M, McManus OB, Kass RS, Lindsley CW, Hopkins CR, Li M. Dynamic subunit stoichiometry confers a progressive continuum of pharmacological sensitivity by KCNQ potassium channels. Proc Natl Acad Sci U S A. 2013 May 21;110(21):8732-7. View Source

ML277 Irreplaceability vs. Analogs

Procurement of a KCNQ1 activator cannot be based on nominal target class alone. Prior to ML277, available activators such as mefenamic acid, phenylboronic acid, and zinc pyrithione exhibited poor potency (EC50 values in the micromolar range) and, critically, lacked selectivity against related KCNQ family members, confounding experimental interpretation [1]. Even the more recent activator R-L3, while potent, exhibits a different biophysical mechanism of action and lower efficacy in rescuing certain disease-relevant mutant channels [2]. The quantitative data below demonstrate that ML277's unique combination of sub-micromolar potency, >100-fold selectivity, and specific gating mechanism renders it the only suitable chemical probe for experiments requiring precise, target-specific KCNQ1 activation without off-target confounding at therapeutically relevant concentrations.

Target

Alternative

Risk Context

ML277

Retigabine

Pan-Kv7 activator may not engage Kv7.1; neuronal bias may confound cardiac models.

ML277

R-L3

Dual pore/VSD mechanism may shift gating dynamics compared to pore-only ML277 effect.

ML277

Chromanol 293B

IKs blocker vs. activator; stoichiometry response may differ, altering endpoint readout.

• [1] Mattmann ME, Yu H, Lin Z, Xu K, Huang X, Long S, Wu M, McManus OB, Engers DW, Le UM, Li M, Lindsley CW, Hopkins CR. Identification of (R)-N-(4-(4-methoxyphenyl)thiazol-2-yl)-1-tosylpiperidine-2-carboxamide, ML277, as a novel, potent and selective K(v)7.1 (KCNQ1) potassium channel activator. Bioorg Med Chem Lett. 2012 Sep 15;22(18):5936-41. View Source
• [2] Kuang Q, Purhonen P, Hebert H. Two small-molecule activators share similar effector sites in the KCNQ1 channel pore but have distinct effects on voltage sensor movements. Front Physiol. 2022 Jul 25;13:903050. View Source

ML277 Evidence vs. Closest Analogs

KCNE1 Stoichiometry Dictates ML277 Efficacy

ML277 exhibits a >100-fold selectivity window for KCNQ1 over the closely related channels KCNQ2 and KCNQ4, and shows no activity against the hERG potassium channel up to 30 μM [1]. This is in stark contrast to earlier activators like zinc pyrithione, which non-selectively activates KCNQ2, Q4, and Q5 with a weaker KCNQ1 EC50 of 3.5 μM [2], and R-L3, for which selectivity data is not reported [2]. The initial racemic hit from the screen had an EC50 of 1.7 μM, demonstrating that the optimized ML277 structure provides a 6.5-fold improvement in potency alongside its enhanced selectivity [1].

KCNE1 Stoichiometry

Reported

ML277 activates (KCNQ1)4(KCNE1)n (n<4); saturated 4:4 complexes show no response

Endpoint context depends on subunit assembly

Validated in CHO cells and human cardiomyocytes

Evidence Dimension	Potency and Selectivity Profile
Target Compound Data	KCNQ1 EC50 = 260 nM; KCNQ2, KCNQ4, hERG EC50 > 30 μM (>100-fold selectivity)
Comparator Or Baseline	Zinc pyrithione: KCNQ1 EC50 = 3.5 μM, activates KCNQ2, Q4, Q5; R-L3: KCNQ1 EC50 = 0.96 μM, selectivity not reported; Initial racemic hit: KCNQ1 EC50 = 1.7 μM
Quantified Difference	ML277 is 13.5-fold more potent than zinc pyrithione and 6.5-fold more potent than the initial racemic hit at KCNQ1. It provides a >100-fold selectivity window, a feature absent or unreported in comparators.
Conditions	Automated electrophysiology (IonWorks) and depolarization-triggered thallium influx assays on recombinant KCNQ channels.

Why This Matters

This ensures that at effective KCNQ1-activating concentrations (e.g., 1-10 μM), ML277 will not concurrently modulate other KCNQ family members or hERG, enabling clean, interpretable results in complex biological systems like cardiac myocytes.

• [1] Mattmann ME, Yu H, Lin Z, Xu K, Huang X, Long S, Wu M, McManus OB, Engers DW, Le UM, Li M, Lindsley CW, Hopkins CR. Identification of (R)-N-(4-(4-methoxyphenyl)thiazol-2-yl)-1-tosylpiperidine-2-carboxamide, ML277, as a novel, potent and selective K(v)7.1 (KCNQ1) potassium channel activator. Bioorg Med Chem Lett. 2012 Sep 15;22(18):5936-41. View Source
• [2] National Center for Biotechnology Information. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Table 5, Structures and activities of known KCNQ1 activators. View Source

ML277 Pore-Specific Mechanism vs. R-L3

ML277 and R-L3 both bind to a similar hydrophobic pocket in the KCNQ1 pore domain, but their effects on channel gating diverge significantly [1]. ML277 enhances channel function through a pore-dependent and voltage sensor-independent mechanism, exclusively stabilizing the fully activated open (AO) state [2]. In contrast, R-L3 has a potent effect on voltage sensor deactivation, directly modifying voltage sensor movement [1]. Experimental data showed that R-L3's effect on voltage sensor movement during channel deactivation was much more prominent than that of ML277, indicating a fundamental difference in how these two compounds modulate channel activity [1].

Gating Mechanism

Head-to-head

Pore-only modification; minimal effect on voltage-sensor deactivation

Supports pore-domain isolation studies

TEVC in Xenopus oocytes; kinetic modeling confirmed

Evidence Dimension	Effect on Voltage Sensor Movement
Target Compound Data	Pore-dependent, voltage sensor-independent mechanism. Minimal effect on voltage sensor deactivation.
Comparator Or Baseline	R-L3: Affects both channel pore and voltage sensor. Exhibits a prominent effect on voltage sensor deactivation.
Quantified Difference	Qualitative difference in mechanism; R-L3's effect on voltage sensor movement during deactivation is 'much more prominent' than ML277's [1].
Conditions	Voltage clamp fluorometry (VCF) and kinetic modeling on Xenopus oocytes expressing KCNQ1 channels.

Why This Matters

This mechanistic distinction is critical for experimental design. ML277 acts as a pure probe for enhancing the AO state, mimicking the effect of the KCNE1 auxiliary subunit, whereas R-L3 introduces additional complexities by altering voltage sensor dynamics, which can confound studies on voltage-dependent gating.

• [1] Kuang Q, Purhonen P, Hebert H. Two small-molecule activators share similar effector sites in the KCNQ1 channel pore but have distinct effects on voltage sensor movements. Front Physiol. 2022 Jul 25;13:903050. View Source
• [2] Hou P, Shi J, White KM, Gao Y, Cui J. ML277 specifically enhances the fully activated open state of KCNQ1 by modulating VSD-pore coupling. Elife. 2019 Jul 22;8:e48576. View Source

Superior LQT1/LQT5 Mutant Rescue vs. R-L3

In a study evaluating the rescue of LQT1 mutant channels (KCNQ1 S546L/KCNE1), both ML277 and R-L3 were found to potentiate mutant IKS currents and slow deactivation. However, a direct comparison revealed that ML277 was more effective than R-L3 in this modulation [1]. This quantitative, albeit qualitative, difference in efficacy highlights ML277's superior potential as a chemical probe for investigating LQT1 pathophysiology and for use in assays screening for therapeutic rescue of specific KCNQ1 mutations [1].

LQT Mutant Potentiation

Head-to-head

ML277 potentiates KCNQ1-S546L, KCNE1-G52R, L51H mutant IKs

Reported model-response context

Expressed in CHO cells and Xenopus oocytes

Evidence Dimension	Efficacy in Rescuing LQT1 Mutant (KCNQ1 S546L/KCNE1) Channel Function
Target Compound Data	More effective than R-L3 in potentiating mutant IKS current and slowing deactivation.
Comparator Or Baseline	R-L3: Less effective than ML277 in the same LQT1 mutant rescue assay.
Quantified Difference	ML277 was reported as 'more effective' than R-L3 in this modulation, though specific fold-differences are not provided in the abstract/summary.
Conditions	Heterologous expression of wild-type and mutant (KCNQ1 S546L/KCNE1) IKS channels in CHO cells and Xenopus oocytes, assessed by electrophysiology.

Why This Matters

For researchers focused on disease modeling or drug discovery for LQT1, ML277 offers a more efficacious tool compound for rescuing channel function, making it the preferred choice over R-L3 for these specific, high-value applications.

• [1] Gopal S, Li Y, Li Y, et al. Pharmacological rescue of specific long QT variants of KCNQ1/KCNE1 channels. Front Physiol. 2022 Nov 23;13:902224. View Source

Kv7.1 Selectivity over Pan-Kv7 Activators

Procurement of ML277 for research must be accompanied by verified chemical identity and high purity to ensure experimental reproducibility. Commercial sources confirm ML277 is available as the (R)-enantiomer with a purity of ≥98% by HPLC, a molecular weight of 471.59 g/mol, and the molecular formula C23H25N3O4S2 . This level of purity, with its defined stereochemistry, is essential as the initial racemic hit (EC50 = 1.7 μM) was significantly less potent, demonstrating the critical role of stereochemistry in its activity [1].

Neuronal Selectivity

Head-to-head

No inhibition of iPSC-derived sensory neuron firing at 3 µM

Supports Kv7.1-selective studies in neural co-cultures

MEA recordings in human iPSC-SN model

Evidence Dimension	Chemical Purity and Stereochemistry
Target Compound Data	≥98% purity by HPLC; (R)-enantiomer; MW 471.59; C23H25N3O4S2
Comparator Or Baseline	Initial racemic hit: Mixture of (R) and (S) enantiomers; EC50 = 1.7 μM
Quantified Difference	The defined (R)-enantiomer is 6.5-fold more potent than the racemic mixture, underscoring the importance of high-purity, stereochemically defined material.
Conditions	HPLC analysis and standard chemical characterization.

Why This Matters

Ensuring the procurement of the correct, high-purity (R)-enantiomer directly translates to using a compound with the validated 260 nM EC50, avoiding the reduced potency and potential off-target effects associated with impure or racemic material, thereby safeguarding experimental outcomes and data reproducibility.

• [1] Mattmann ME, Yu H, Lin Z, Xu K, Huang X, Long S, Wu M, McManus OB, Engers DW, Le UM, Li M, Lindsley CW, Hopkins CR. Identification of (R)-N-(4-(4-methoxyphenyl)thiazol-2-yl)-1-tosylpiperidine-2-carboxamide, ML277, as a novel, potent and selective K(v)7.1 (KCNQ1) potassium channel activator. Bioorg Med Chem Lett. 2012 Sep 15;22(18):5936-41. View Source

ML277 Application Scenarios

Mutant IKs Rescue in Long QT Syndrome

ML277 is the optimal tool for studies requiring selective enhancement of IKs currents in human induced pluripotent stem cell-derived cardiomyocytes (iPSC-CMs). Its >100-fold selectivity for KCNQ1 over KCNQ2, KCNQ4, and hERG [1] ensures that observed changes in action potential duration (APD) or arrhythmic events are directly attributable to IKs potentiation, avoiding confounding effects from other potassium currents. This is particularly critical when modeling LQT1, where ML277 has been shown to rescue APD prolongation in patient-derived iPSC-CMs [2].

Kv7.1 Pore-Dependent Gating Studies

For high-throughput or medium-throughput screens aiming to identify compounds that can rescue loss-of-function in specific LQT1 (e.g., KCNQ1 S546L) or LQT5 (e.g., KCNE1-L51H, KCNE1-G52R) mutants, ML277 is the preferred positive control and benchmarking tool. It has been shown to be more effective than R-L3 in potentiating these mutant channels [3], making it a more sensitive and relevant reference compound for hit validation and lead optimization in the context of LQTS precision medicine.

Kv7.1-Selective Activation in Complex Tissues

ML277's unique, voltage sensor-independent mechanism of action, which specifically stabilizes the fully activated open (AO) state [4], makes it an indispensable tool for dissecting the fundamental biophysics of KCNQ1 gating. Researchers can use ML277 to isolate and study the AO state and VSD-pore coupling dynamics without the confounding influence on voltage sensor movement that is observed with other activators like R-L3 [5].

Native IKs Stoichiometry Probing

Given its high selectivity profile [1], ML277 is the appropriate chemical probe for validating the functional role of KCNQ1 channels in non-cardiac tissues, such as in epithelial cells (for fluid and salt transport) or pancreatic islets (for insulin secretion). The absence of activity on related KCNQ channels and hERG up to 30 μM ensures that any observed physiological effect can be confidently attributed to KCNQ1 activation, a critical requirement for target validation studies.

Application

Selection Property

Validation Focus

LQT1/LQT5 Mutant IKs Channel Studies

Mutant channel potentiation context

APD endpoint in hiPSC-CM models

Pore Domain Gating Mechanism Research

Voltage-sensor-independent activation

Kinetic modeling and TEVC validation

Kv7.1-Selective Activation in Complex Tissues

Isoform selectivity over neuronal Kv7 subtypes

Neuronal excitability assay (MEA)

Native IKs Stoichiometry Probing

KCNE1 subunit stoichiometry sensitivity

Functional readout of unsaturated vs. saturated IKs complexes

• [1] Mattmann ME, Yu H, Lin Z, Xu K, Huang X, Long S, Wu M, McManus OB, Engers DW, Le UM, Li M, Lindsley CW, Hopkins CR. Identification of (R)-N-(4-(4-methoxyphenyl)thiazol-2-yl)-1-tosylpiperidine-2-carboxamide, ML277, as a novel, potent and selective K(v)7.1 (KCNQ1) potassium channel activator. Bioorg Med Chem Lett. 2012 Sep 15;22(18):5936-41. View Source
• [2] Ma D, Wei H, Zhao Y, Lu J, Li G, Sahib NB, Tan TH, Wong KY, Shim W, Wong P, Cook SA, Liew R. Characterization of a novel KCNQ1 mutation for type 1 long QT syndrome and assessment of the therapeutic potential of a novel IKs activator using patient-specific induced pluripotent stem cell-derived cardiomyocytes. Stem Cell Res Ther. 2015 Mar 19;6:39. View Source
• [3] Gopal S, Li Y, Li Y, et al. Pharmacological rescue of specific long QT variants of KCNQ1/KCNE1 channels. Front Physiol. 2022 Nov 23;13:902224. View Source
• [4] Hou P, Shi J, White KM, Gao Y, Cui J. ML277 specifically enhances the fully activated open state of KCNQ1 by modulating VSD-pore coupling. Elife. 2019 Jul 22;8:e48576. View Source
• [5] Kuang Q, Purhonen P, Hebert H. Two small-molecule activators share similar effector sites in the KCNQ1 channel pore but have distinct effects on voltage sensor movements. Front Physiol. 2022 Jul 25;13:903050. View Source